Cas no 31501-86-7 ((1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid, trans)

• Product Name: (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid, trans
• CAS No: 31501-86-7
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD24386956
• CID: 1447349
• PubChem ID: 6993920
• Update Time: 2025-07-23

(1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, (1R,2R)-
• (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid, trans
• AKOS030592683
• Z2306910175
• 4157-47-5
• 31501-86-7
• Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-
• CS-0197142
• rac-(1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid, trans
• EN300-255239
• JZYXJKBNUJJIKU-DTWKUNHWSA-N
• starbld0021730
• trans-2-(4-chloro-phenyl)cyclopropanecarboxylic acid
• (1R,2R)-2-(4-Chloro-phenyl)-cyclopropanecarboxylic acid
• SCHEMBL4210867
• AC9688
• (+/-)-trans-2-(4-chlorophenyl)cyclopropanecarboxylic acid
• AC8131
• trans-2-(4-Chloro-phenyl)-cyclopropanecarboxylic acid
• (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid
• Trans 2-(4-chlorophenyl)cyclopropanecarboxylic Acid
• rel-(1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid
• trans-2-(4-chlorophenyl)cyclopropanecarboxylic acid
• BS-51680
• DTXSID60426368
• (1R,2R)-2-(4-chlorophenyl)cyclopropanecarboxylic acid
• rac-(1r,2r)-2-(4-Chlorophenyl)cyclopropane-1-carboxylic acid
• EN300-207257

• MDL： MFCD24386956
• Inchi： 1S/C10H9ClO2/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)/t8-,9+/m0/s1
• InChI Key： JZYXJKBNUJJIKU-DTWKUNHWSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid, trans

Recent Advances in the Study of (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid (CAS: 31501-86-7)

The compound (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid (CAS: 31501-86-7), also known as trans-4-chlorophenylcyclopropanecarboxylic acid, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a chiral building block for the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that the rigid cyclopropane ring and the trans configuration of the carboxyl group at position 1 and the 4-chlorophenyl group at position 2 provide optimal spatial orientation for binding to GABA_A receptor subtypes, particularly those associated with anxiolytic effects.

In the area of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 31501-86-7 showed promising activity against drug-resistant strains of Staphylococcus aureus. The study highlighted that the trans configuration was crucial for maintaining antibacterial potency while reducing cytotoxicity against mammalian cells, suggesting potential for development as a new class of antibiotics with improved safety profiles.

Metabolic studies of this compound have also advanced significantly. Recent work published in Drug Metabolism and Disposition (2024) utilized advanced LC-MS/MS techniques to characterize the complete metabolic pathways of 31501-86-7 in human liver microsomes. The research identified three primary metabolites and demonstrated that the compound undergoes relatively slow hepatic clearance, which has important implications for its potential use as a long-acting therapeutic agent.

From a synthetic chemistry perspective, a breakthrough was achieved in 2023 with the development of an asymmetric catalytic method for producing (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid with >99% enantiomeric excess. This method, published in Angewandte Chemie, uses a novel chiral rhodium catalyst and represents a significant improvement over previous synthetic routes in terms of yield and environmental impact.

Ongoing clinical research is exploring the potential of this compound as a treatment for neuropathic pain. Preliminary results from phase I trials (2024) indicate good tolerability and favorable pharmacokinetic properties. The unique conformation of the molecule appears to selectively target voltage-gated sodium channels involved in pain signaling without affecting cardiac sodium channels, a common limitation of current neuropathic pain medications.

In conclusion, (1R,2R)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid (31501-86-7) continues to be a molecule of significant interest across multiple areas of pharmaceutical research. Its well-defined stereochemistry, synthetic accessibility, and diverse biological activities make it a valuable compound for both medicinal chemistry and drug development efforts. Future research directions likely include further exploration of its mechanism of action and the development of optimized derivatives with enhanced therapeutic properties.